Cas no 290367-99-6 (3-Iodo-5-methoxy-1H-indazole)

3-Iodo-5-methoxy-1H-indazole structure
Product Name:3-Iodo-5-methoxy-1H-indazole
CAS No:290367-99-6
Molecular Formula:C8H7N2OI
Molecular Weight:274.05798
MDL:MFCD07781661
CID:249032
PubChem ID:15480583
3-Iodo-5-methoxy-1H-indazole Properties
Names and Identifiers
-
- 3-Iodo-5-methoxy-1H-indazole
- 1H-Indazole,3-iodo-5-methoxy-
- 3-Iodo-5-methoxy (1H)indazole
- 3-Iodo-5-methoxyindazole
- 3-iodo-5-methoxy-2H-indazole
- A876545
- MFCD07781661
- AKOS015853605
- CS-0085359
- 3-Iodo-5-methoxy(1H)indazole
- AMY7318
- AB42751
- 1H-INDAZOLE, 3-IODO-5-METHOXY-
- J-017369
- 290367-99-6
- QLWRATLJRVZESA-UHFFFAOYSA-N
- DTXSID80573166
- AS-40395
- FT-0768459
- SCHEMBL5952020
- DB-068056
-
- MDL: MFCD07781661
- InChIKey: QLWRATLJRVZESA-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H7IN2O/c1-12-5-2-3-7-6(4-5)8(9)11-10-7/h2-4H,1H3,(H,10,11)
- SMILES: COC1=CC2=C(C=C1)NN=C2I
Computed Properties
- Exact Mass: 273.96000
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 273.96031g/mol
- Heavy Atom Count: 12
- Complexity: 167
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 37.9Ų
Experimental Properties
- LogP: 2.17610
- PSA: 37.91000
3-Iodo-5-methoxy-1H-indazole Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P002VR1-100mg |
1H-Indazole, 3-iodo-5-methoxy- |
290367-99-6 | 98% | 100mg |
$98.00 | ||
A2B Chem LLC | AB33661-100mg |
3-Iodo-5-methoxyindazole |
290367-99-6 | 98% | 100mg |
$79.00 | ||
Aaron | AR002VZD-100mg |
1H-Indazole, 3-iodo-5-methoxy- |
290367-99-6 | 98% | 100mg |
$101.00 | 2025-01-21 | |
abcr | AB273151-250 mg |
3-Iodo-5-methoxyindazole, 96%; . |
290367-99-6 | 96% | 250 mg |
€467.00 | 2023-07-20 | |
Alichem | A269002432-5g |
3-Iodo-5-methoxy-1H-indazole |
290367-99-6 | 95% | 5g |
$627.00 | 2023-09-02 | |
Ambeed | A213200-100mg |
3-Iodo-5-methoxy-1H-indazole |
290367-99-6 | 98% | 100mg |
$108.0 | ||
Chemenu | CM150157-5g |
3-Iodo-5-methoxy-1H-indazole |
290367-99-6 | 95% | 5g |
$661 | 2021-08-05 | |
eNovation Chemicals LLC | D566633-25g |
3-Iodo-5-methoxyindazole |
290367-99-6 | 95% | 25g |
$3200 | 2022-09-05 | |
Fluorochem | 212614-250mg |
3-Iodo-5-methoxy-1H-indazole |
290367-99-6 | 95% | 250mg |
£250.00 | 2022-02-28 | |
TRC | I738008-10mg |
3-Iodo-5-methoxy-1H-indazole |
290367-99-6 | 10mg |
$ 50.00 | 2022-06-04 |
3-Iodo-5-methoxy-1H-indazole Related Literature
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Leonid Ionov Soft Matter, 2011,7, 6786-6791
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Venkateshkumar Prabhakaran,Joelle Romo,Ashish Bhattarai,Kyle George,Zachary M. Norberg,David Kalb,Edoardo Aprà,Peter A. Kottke,Andrei G. Fedorov,Patrick Z. El-Khoury,Grant E. Johnson,Julia Laskin Chem. Commun., 2022,58, 9060-9063
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S. K. Shanuja,S. Iswarya,S. Rajasekaran,M. G. Dinesh,A. Gnanamani Photochem. Photobiol. Sci., 2018,17, 1229-1238
-
Xiangyong Zhao,Xiaobing Li,Di Lin,Bo Ren,Jie Jiao,Haosu Luo CrystEngComm, 2014,16, 2760-2765
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Aurelien Laguerre,Anton Granzhan,Marc Pirrotta,Marie-Paule Teulade-Fichou,David Monchaud Org. Biomol. Chem., 2015,13, 215-222
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Wei-Yu Chen,Li-Yi Chen,Huan-Tsung Chang Nanoscale, 2014,6, 11078-11083
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Sathyanarayana Reddy Perumalla,Limin Shi,Changquan Calvin Sun CrystEngComm, 2012,14, 2389-2390
-
Bapan Saha,Pradip Kr. Bhattacharyya New J. Chem., 2017,41, 5040-5054
-
Bangjin Sun,Kai-Ning Tong,Sheng-Nan Liu,Man-Keung Fung,Jian Fan J. Mater. Chem. C, 2021,9, 2969-2976
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:290367-99-6)3-IODO-5-METHOXY (1H)INDAZOLE

Purity:99.9%
Quantity:200kg
Price($):discuss personally
Amadis Chemical Company Limited
(CAS:290367-99-6)3-Iodo-5-methoxy-1H-indazole

Purity:99%/99%
Quantity:250mg/1g
Price($):164.0/441.0